5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole

• Molecular Formula: C18H13N5OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 5-methyl-3-[(3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzoxazole
• InChI: InChI=1S/C18H13N5OS/c1-11-7-8-15-13(9-11)14(22-24-15)10-16-21-23-17(19-20-18(23)25-16)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: GYPRRQLXEXESEE-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC3=NN4C(=NN=C4S3)C5=CC=CC=C5

Description

5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies and has the potential to be used in the development of novel drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins in the body that are involved in various biological processes.
Biochemical and Physiological Effects:
5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of certain inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of various inflammatory diseases. It has also been found to have analgesic effects, which make it a potential candidate for the development of novel painkillers.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole in lab experiments is its wide range of biological activities. This makes it a potential candidate for the development of novel drugs for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several future directions that can be explored in the field of medicinal chemistry using 5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole. One potential direction is the development of novel drugs for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Another potential direction is the development of novel painkillers that can be used to treat chronic pain conditions. Additionally, this compound has shown potential antitumor and antiviral activities, which make it a potential candidate for the development of novel anticancer and antiviral drugs.

Synthesis Methods

The synthesis of 5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole involves the reaction of 5-Methyl-1,2-benzisoxazole-3-carboxylic acid with 3-phenyl-6-amino-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in the presence of a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in an appropriate solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions.

Scientific Research Applications

5-Methyl-3-[(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities such as anti-inflammatory, analgesic, and antimicrobial activities. It has also been found to have potential antitumor and antiviral activities.